Diethyl piperidine-4,4-dicarboxylate

• IUPAC Name: diethyl piperidine-4,4-dicarboxylate
• InChI: InChI=1S/C11H19NO4/c1-3-15-9(13)11(10(14)16-4-2)5-7-12-8-6-11/h12H,3-8H2,1-2H3
• InChI Key: CQMZUNWMFJLKNY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCNCC1)C(=O)OCC
• Molecular Formula: C11H19NO4
• DSSTOX Substance ID: DTXSID20596591
• Molecular Weight: 229.27 g/mol
• CAS RN: 189323-11-3

Description

Diethyl piperidine-4,4-dicarboxylate is a chemical compound with the CAS Number: 189323-11-3. It has a molecular weight of 229.28. The IUPAC name for this compound is diethyl piperidine-4,4-dicarboxylate. It is stored at a temperature of 4 degrees Celsius.

Molecular Structure Analysis

The InChI code for diethyl piperidine-4,4-dicarboxylate is 1S/C11H19NO4/c1-3-15-9 (13)11 (10 (14)16-4-2)5-7-12-8-6-11/h12H,3-8H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

Diethyl piperidine-4,4-dicarboxylate is a liquid at room temperature. The compound is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Coordination Chemistry and Ligand Design

Diethyl piperidine-4,4-dicarboxylate serves as a ligand in coordination chemistry. Its structure includes a piperidine ring with two ester groups attached to the nitrogen atom. Researchers have explored its coordination behavior with transition metals such as ruthenium (Ru2+), platinum (Pt2+), and rhenium (Re1+). .

Supramolecular Chemistry

Supramolecular assemblies, such as host-guest complexes, rely on specific interactions between molecules. Diethyl piperidine-4,4-dicarboxylate can act as a building block in constructing such assemblies. Researchers explore its inclusion in metal-organic frameworks (MOFs), covalent organic frameworks (COFs), and other self-assembled structures.

Safety and Hazards

The safety information for diethyl piperidine-4,4-dicarboxylate indicates that it has several hazard statements including H302, H315, H318, and H335. These correspond to harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation respectively. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

To a solution of benzylpiperidine-4,4-dicarboxylic acid diethyl ester (21.5 g, 0.067 mol) in ethanol (300 mL) is added 5% Pd/C (25 g, 50% wet). The reaction mixture is stirred under 40 psi pressure of hydrogen for 3 hrs, then filtered through a celite bed and the filtrate is concentrated to give a crude viscous liquid which is purified by column chromatography (silica gel 230-400 mesh, methanol:dichloromethane 10:90) to furnish piperidine-4,4-dicarboxylic acid diethyl ester as pale yellow liquid.